2-(2-methylphenoxy)-N-[4-(propionylamino)phenyl]propanamide
2-(2-methylphenoxy)-N-[4-(propionylamino)phenyl]propanamide
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0736647
InChI:
InChI=1S/C19H22N2O3/c1-4-18(22)20-15-9-11-16(12-10-15)21-19(23)14(3)24-17-8-6-5-7-13(17)2/h5-12,14H,4H2,1-3H3,(H,20,22)(H,21,23)
SMILES:
CCC(=O)NC1=CC=C(C=C1)NC(=O)C(C)OC2=CC=CC=C2C
Molecular Formula:
C19H22N2O3
Molecular Weight:
326.4 g/mol
2-(2-methylphenoxy)-N-[4-(propionylamino)phenyl]propanamide
CAS No.:
Cat. No.: VC0736647
Molecular Formula: C19H22N2O3
Molecular Weight: 326.4 g/mol
* For research use only. Not for human or veterinary use.
![2-(2-methylphenoxy)-N-[4-(propionylamino)phenyl]propanamide -](/images/no_structure.jpg)
Specification
| Molecular Formula | C19H22N2O3 |
|---|---|
| Molecular Weight | 326.4 g/mol |
| IUPAC Name | 2-(2-methylphenoxy)-N-[4-(propanoylamino)phenyl]propanamide |
| Standard InChI | InChI=1S/C19H22N2O3/c1-4-18(22)20-15-9-11-16(12-10-15)21-19(23)14(3)24-17-8-6-5-7-13(17)2/h5-12,14H,4H2,1-3H3,(H,20,22)(H,21,23) |
| Standard InChI Key | DQZLSXUOBSQHEL-UHFFFAOYSA-N |
| SMILES | CCC(=O)NC1=CC=C(C=C1)NC(=O)C(C)OC2=CC=CC=C2C |
| Canonical SMILES | CCC(=O)NC1=CC=C(C=C1)NC(=O)C(C)OC2=CC=CC=C2C |
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